Cas no 953232-94-5 (2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide)

• Product Name: 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide
• CAS No: 953232-94-5
• MF: C₁₉H₁₆ClFN₂O₄
• MW: 390.792747497559
• CID: 6584323
• PubChem ID: 16867267
• Update Time: 2025-10-29

2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide
• 2-chloro-N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-6-fluorobenzamide
• 2-chloro-N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-6-fluorobenzamide
• AKOS024651816
• F2493-0813
• 953232-94-5
• 2-chloro-N-{[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl}-6-fluorobenzamide

• Inchi： 1S/C19H16ClFN2O4/c1-25-15-7-6-11(8-17(15)26-2)16-9-12(23-27-16)10-22-19(24)18-13(20)4-3-5-14(18)21/h3-9H,10H2,1-2H3,(H,22,24)
• InChI Key： LEBOCEMXEAEVOP-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(OC)C(OC)=C2)ON=1)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 390.0782629g/mol
• Monoisotopic Mass: 390.0782629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide

Introduction to 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide (CAS No. 953232-94-5)

2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 953232-94-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, particularly its 2-chloro substituent and the presence of a 6-fluorobenzamide moiety, contribute to its distinct chemical properties and potential therapeutic applications.

The molecular structure of 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide is characterized by a benzamide core linked to an oxazole ring, which is further substituted with a 3,4-dimethoxyphenyl group. This arrangement creates a complex system of electronic and steric interactions that can influence the compound's reactivity and biological activity. The presence of both electron-withdrawing and electron-donating groups in its structure suggests that it may interact with biological targets in multiple ways, potentially enhancing its efficacy as a therapeutic agent.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The oxazole ring in 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide is known to be a versatile pharmacophore that can participate in hydrogen bonding and other forms of molecular interaction. This feature makes it particularly useful for designing molecules that can target specific enzymes or receptors involved in disease processes. For instance, studies have shown that oxazole-containing compounds can exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer and inflammation.

The 6-fluorobenzamide moiety is another critical feature of this compound that contributes to its potential therapeutic value. Fluoro substituents are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. The fluorine atom can also influence the electronic properties of the molecule, leading to altered reactivity and biological activity. In particular, fluorinated benzamides have been reported to exhibit potent anti-inflammatory and analgesic properties, making them attractive candidates for the development of new drugs.

One of the most compelling aspects of 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide is its potential as a lead compound for drug discovery. Its unique structural motifs suggest that it may be capable of interacting with multiple biological targets simultaneously, which could lead to synergistic therapeutic effects. Additionally, the presence of both chloro and fluoro substituents provides opportunities for further chemical modification to optimize its pharmacokinetic properties and reduce potential side effects.

In the context of current research trends, this compound aligns well with the growing emphasis on structure-based drug design and rational optimization strategies. Computational methods such as molecular docking and quantum mechanics simulations are being increasingly used to predict the binding modes of small molecules to biological targets. These techniques can help researchers identify key interactions between the compound and its intended targets, allowing for more targeted modifications to improve efficacy and selectivity.

The synthesis of 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in building the necessary carbon-carbon bonds and functional groups. These methods not only improve yield but also allow for greater control over stereochemistry, which is crucial for biological activity.

Evaluation of the pharmacological properties of 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide has revealed several promising characteristics. Preclinical studies have indicated that it may possess inhibitory activity against enzymes involved in cancer progression and inflammatory responses. The compound's ability to modulate these pathways suggests potential applications in oncology and immunology. Furthermore, its structural similarity to known bioactive molecules may facilitate rapid translation from laboratory research to clinical development.

The safety profile of this compound is another critical consideration in its development as a therapeutic agent. Extensive toxicological studies are necessary to assess its potential side effects and ensure that it meets regulatory standards for human use. These studies often involve evaluating acute toxicity, chronic exposure effects, and potential interactions with other drugs. By conducting thorough safety assessments early in the development process, researchers can identify any risks associated with the compound before moving forward with clinical trials.

In conclusion, 2-chloro-N-{5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-ylmethyl}-6-fluorobenzamide (CAS No. 953232-94-5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its combination of functional groups makes it a versatile scaffold for further drug development efforts aimed at treating various diseases. As research continues to uncover new applications for this compound، it holds great potential for improving patient outcomes through innovative therapeutic strategies.